Cas no 2375273-77-9 (5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole;hydrochloride)

• Product Name: 5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole;hydrochloride
• CAS No: 2375273-77-9
• MF: C₁₁H₁₁Cl₂NS
• MW: 260.182739496231
• CID: 6197926
• PubChem ID: 145874685
• Update Time: 2025-10-20

5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole;hydrochloride
• EN300-7442690
• 2375273-77-9
• 5-(chloromethyl)-4-methyl-2-phenyl-1,3-thiazole hydrochloride

• Inchi： 1S/C11H10ClNS.ClH/c1-8-10(7-12)14-11(13-8)9-5-3-2-4-6-9;/h2-6H,7H2,1H3;1H
• InChI Key： UTWGWXMKKLMRAX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C(C2C=CC=CC=2)S1.Cl

Computed Properties

• Exact Mass: 258.9989259g/mol
• Monoisotopic Mass: 258.9989259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole;hydrochloride

5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole; Hydrochloride: A Comprehensive Overview

The compound 5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole; hydrochloride, with the CAS number 2375273-77-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a chloromethyl group at position 5, a methyl group at position 4, and a phenyl group at position 2 makes this compound unique in terms of its structural complexity and potential applications.

Thiazoles are known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The hydrochloride form of this compound is particularly interesting due to its potential as an intermediate in the synthesis of more complex molecules or as a precursor for drug development. Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, where they are often used as building blocks for bioactive compounds.

The structural features of 5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole make it an ideal candidate for exploring its reactivity under different conditions. For instance, the chloromethyl group can act as an electrophilic site, enabling nucleophilic substitution reactions with various organic nucleophiles. This property has been exploited in recent research to synthesize novel heterocyclic compounds with potential applications in drug discovery.

In terms of synthesis, several methods have been reported for the preparation of this compound. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions, followed by subsequent modifications to introduce the desired substituents. The hydrochloride form is typically obtained by protonating the nitrogen atom in the thiazole ring using hydrochloric acid.

The pharmacological properties of this compound have been a subject of recent investigations. Studies suggest that it exhibits moderate activity against certain enzymes and cellular targets, making it a promising candidate for further exploration in drug development. However, more extensive research is required to fully understand its biological effects and safety profile.

From a materials science perspective, the unique electronic properties of thiazole derivatives like this compound make them attractive for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated the potential of thiazole-containing materials for applications such as light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, 5-(Chloromethyl)-4-methyl-2-phenyl-1,3-thiazole; hydrochloride is a versatile compound with a wide range of potential applications across multiple disciplines. Its structural complexity and reactivity make it an intriguing subject for further research, particularly in the fields of medicinal chemistry and materials science.